2,3-dihydro-3-(1H-imidazol-1-yl)-4H-1-benzopyran-4-one

• IUPAC Name: 3-imidazol-1-yl-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C12H10N2O2/c15-12-9-3-1-2-4-11(9)16-7-10(12)14-6-5-13-8-14/h1-6,8,10H,7H2
• InChI Key: ITQOJKKYPXNVMP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=CC=CC=C2O1)N3C=CN=C3
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID90513811
• Molecular Weight: 214.22 g/mol
• CAS RN: 80930-45-6

Description

2,3-dihydro-3-(1H-imidazol-1-yl)-4H-1-benzopyran-4-one is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as apigenin and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Pathways : The synthesis of 2,3-dihydro-3-(1H-imidazol-1-yl)-4H-1-benzopyran-4-one derivatives involves starting from acetoxybenzoyl chlorides and dimethylimidazole, leading to chromones which can undergo ring opening and closure to form various substituted derivatives. This synthesis pathway suggests a potential for developing diverse chemical compounds with varied properties (Cozzi & Pillan, 1984).

Molecular and Structural Analysis

• Molecular Hybridization and Antidiabetic Activity : Novel series of derivatives have been synthesized based on molecular hybridization techniques, showing potential antidiabetic activity. This indicates the scope of 2,3-dihydro derivatives in medicinal chemistry, particularly in developing antidiabetic agents (Telvekar et al., 2020).

Biological and Medicinal Applications

• Antioxidant and Antimicrobial Activities : Derivatives of 2,3-dihydro-3-(1H-imidazol-1-yl)-4H-1-benzopyran-4-one have been evaluated for antioxidant and antimicrobial activities, indicating their potential as therapeutic agents (Bassyouni et al., 2012).
• Anticancer Properties : Some derivatives have been shown to exhibit anticancer activity in vitro, suggesting their potential in cancer therapy (Srimanth et al., 2002).